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Compound of Interest

Compound Name: 1-Phenyltetrazole-5-thiol

Cat. No.: B125466

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides comprehensive, step-by-step
operational and disposal plans for 1-Phenyltetrazole-5-thiol (CAS 86-93-1), ensuring
laboratory safety and procedural clarity.

Chemical and Physical Properties

Property Value

Molecular Formula C7HeNaS[1][2]

Molecular Weight 178.22 g/mol

Appearance White to off-white crystalline powder[3]

Melting Point Approximately 145 °C (with decomposition)[3][4]

Soluble in ethanol, acetone, and chloroform.[3]

Solubility u

Hazard Identification and Safety Precautions

1-Phenyltetrazole-5-thiol is a hazardous substance that requires careful handling to avoid
adverse health effects and ensure laboratory safety.[5]
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Hazard

Description

GHS Classification

Flammability

Flammable solid.[5][6]

Flammable Solid, Category 1
(H228)[6]

Explosive Potential

May explode upon heating.[5]

Acute Toxicity

Harmful if swallowed.[5]

Acute Toxicity, Oral, Category
4 (H302)

Skin Irritation/Sensitization

Causes skin irritation and may

cause an allergic skin reaction.

[5]L6]

Skin Irritation, Category 2
(H315); Skin Sensitization,
Category 1 (H317)[6]

Eye Irritation

Causes serious eye irritation.

[5]

Eye Irritation, Category 2
(H319)[6]

Respiratory Irritation

Irritating to the respiratory

system.

Specific Target Organ Toxicity
(Single Exposure), Category 3
(H335)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure risk.
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PPE Category

Item

Specifications

Engineering Controls

Chemical Fume Hood

All handling of 1-
Phenyltetrazole-5-thiol must be
conducted in a certified
chemical fume hood to mitigate
inhalation of dust and control
the strong, unpleasant odor

characteristic of thiols.

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
are recommended for splash
contact. For full contact, a
breakthrough time of >480
minutes is advised.[7] Given
the lack of specific
breakthrough data for this
compound, consider double-
gloving or using thicker nitrile
gloves. Always inspect gloves
for integrity before use and
replace them immediately if
contact with the chemical is

suspected.

Eye and Face Protection

Safety Goggles

Wear tightly fitting safety
goggles with side-shields
(compliant with EN 166 or
OSHA 29 CFR 1910.133).[6]

Skin and Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn to protect

against splashes and fire

hazards.
Respiratory Protection Respirator For situations with a risk of
exceeding exposure limits or
experiencing irritation, a
NIOSH/MSHA or European
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Standard EN 136 approved

respirator should be used.[6]

Operational Plans: Step-by-Step Handling

Procedures
Weighing and Transfer of Solid 1-Phenyltetrazole-5-thiol

This protocol is designed to minimize the risk of inhalation and contamination when handling
the powdered form of the chemical.

Experimental Protocol:

e Preparation:

[e]

Ensure a designated workspace is prepared within a certified chemical fume hood.

o

Cover the work surface with absorbent, disposable bench paper.

o

Have all necessary equipment ready, including an analytical balance, spatulas, weighing
paper or boats, and a pre-labeled container for the prepared solution.

o

Prepare a waste container for contaminated disposables within the fume hood.
o Tare the Receiving Vessel:

o Place a clean, empty, and sealable container (e.g., a vial or flask) on the analytical
balance and tare it.

e Transfer the Powder:

o Inside the fume hood, carefully open the 1-Phenyltetrazole-5-thiol stock container.

o Using a clean spatula, transfer the desired amount of the powder to the tared container. To
minimize dust, transfer the powder in small increments.[8]

o Securely close the stock container immediately after use.
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» Final Weighing:
o Seal the receiving container and carefully transport it back to the analytical balance.

o Place the sealed container on the balance to obtain the final weight of the transferred

powder.
o Dissolution:
o Return the sealed container to the fume hood.

o Slowly add the desired solvent to the container to dissolve the powder. Keep the container
opening pointed away from you.

e Cleanup:

o Dispose of all contaminated items (weighing paper, gloves, bench paper) in the
designated hazardous waste container within the fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
1-Phenyltetrazole-5-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125466#personal-protective-equipment-for-handling-
1-phenyltetrazole-5-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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